Cas no 332392-10-6 (N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide)
N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-acetylphenyl)-1-phenylcyclopentane-1-carboxamide
- N-(4-ACETYLPHENYL)(PHENYLCYCLOPENTYL)FORMAMIDE
- STK840717
- N-(4-acetylphenyl)-1-phenylcyclopentanecarboxamide
- N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide
-
- MDL: MFCD01898024
- Inchi: 1S/C20H21NO2/c1-15(22)16-9-11-18(12-10-16)21-19(23)20(13-5-6-14-20)17-7-3-2-4-8-17/h2-4,7-12H,5-6,13-14H2,1H3,(H,21,23)
- InChI Key: SUTBGFCSOLJDPZ-UHFFFAOYSA-N
- SMILES: O=C(C1(C2C=CC=CC=2)CCCC1)NC1C=CC(C(C)=O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 425
- XLogP3: 3.8
- Topological Polar Surface Area: 46.2
N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163981-1 g |
N-(4-Acetylphenyl)(phenylcyclopentyl)formamide |
332392-10-6 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB163981-5 g |
N-(4-Acetylphenyl)(phenylcyclopentyl)formamide |
332392-10-6 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB163981-10 g |
N-(4-Acetylphenyl)(phenylcyclopentyl)formamide |
332392-10-6 | 10 g |
€482.50 | 2023-07-20 | ||
| abcr | AB163981-1g |
N-(4-Acetylphenyl)(phenylcyclopentyl)formamide; . |
332392-10-6 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB163981-5g |
N-(4-Acetylphenyl)(phenylcyclopentyl)formamide; . |
332392-10-6 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB163981-10g |
N-(4-Acetylphenyl)(phenylcyclopentyl)formamide; . |
332392-10-6 | 10g |
€482.50 | 2024-06-10 | ||
| Ambeed | A956742-50mg |
N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide |
332392-10-6 | 90% | 50mg |
$148.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403554-50mg |
N-(4-acetylphenyl)-1-phenylcyclopentane-1-carboxamide |
332392-10-6 | 98% | 50mg |
¥1606.00 | 2024-05-18 |
N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide
N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide: A Comprehensive Overview
The compound with CAS No 332392-10-6, known as N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with acetyl and phenyl substituents. Recent studies have shed light on its potential applications in drug development, particularly in the context of enzyme inhibition and therapeutic targeting.
N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide exhibits a complex molecular architecture that contributes to its diverse chemical properties. The molecule consists of a cyclopentane ring, which serves as the central framework, with a phenyl group attached at the 1-position. Additionally, an acetyl group is present at the 4-position of the phenyl ring, further enhancing the compound's structural complexity. This arrangement not only imparts stability to the molecule but also facilitates interactions with biological targets, making it a promising candidate for various biochemical applications.
Recent research has focused on the synthesis and characterization of N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide, with particular emphasis on its potential as an enzyme inhibitor. Studies have demonstrated that this compound can effectively inhibit key enzymes involved in metabolic pathways, suggesting its utility in the development of novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, highlighting its potential role in treating conditions such as inflammation and neurodegenerative diseases.
The synthesis of N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including Suzuki coupling and Friedel-Crafts acylation, to construct the molecule efficiently. These methods not only ensure high yields but also enable precise control over the stereochemistry of the product, which is critical for achieving desired biological activity.
From a structural perspective, N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide exhibits a high degree of symmetry, which contributes to its stability and solubility properties. The cyclopentane ring serves as a rigid scaffold that supports the spatial arrangement of substituents, while the phenyl groups enhance hydrophobic interactions with biological membranes. This combination of structural features makes the compound an attractive candidate for drug delivery systems and targeted therapies.
Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide. Molecular docking studies have revealed that the compound can bind effectively to various protein targets, including kinases and proteases. These findings underscore its potential as a lead compound in drug discovery programs aimed at addressing unmet medical needs.
In conclusion, N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide represents a compelling example of how structural complexity can be harnessed to achieve desirable pharmacological properties. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of molecular design and therapeutic development.
332392-10-6 (N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)